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Compound of Interest

2-(4-Chlorophenyl)cyclopentan-1-
Compound Name:
one

cat. No.: B1626885

An In-depth Technical Guide to the Physical Properties of 2-(4-Chlorophenyl)cyclopentan-1-
one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
the chemical compound 2-(4-Chlorophenyl)cyclopentan-1-one. Due to the limited availability
of experimentally determined data for this specific molecule, this document includes predicted
values and data from closely related compounds to offer a broader understanding. All
gquantitative data is presented in structured tables for clarity. Furthermore, standardized
experimental protocols for determining key physical properties are detailed, accompanied by a
workflow diagram.

Core Physical Properties

The physical characteristics of 2-(4-Chlorophenyl)cyclopentan-1-one are essential for its
handling, application in synthetic chemistry, and evaluation in drug discovery pipelines. While
experimental data is sparse, the following tables summarize the available information.

Table 1: General and Predicted Physical Properties of 2-(4-Chlorophenyl)cyclopentan-1-one
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Property Value SourcelType
CAS Number 40297-26-5 [11[2]
Molecular Formula C11H11CIO [1]

Molecular Weight 194.66 g/mol [1]

Physical Form Liquid (at room temperature)

307.0 £ 42.0 °C (at 760

Predicted Boiling Point Predicted for (2R)- enantiomer
mmHg)

Predicted Density 1.206 + 0.06 g/cm?3 Predicted for (2R)- enantiomer

Purity Typically 295% Commercial availability

Table 2: Experimental Physical Properties of a Structurally Related Compound: 2-Chlorophenyl
cyclopentyl ketone

Note: The following data is for a constitutional isomer and is provided for estimation purposes.

Property Value SourcelType
CAS Number 6740-85-8 [3]

Boiling Point 130 °C at 5 mmHg Experimental[3]
Specific Gravity 1.16 g/cm3 Experimental[3]
Flash Point >100°C/>212°F Experimental[3]

Experimental Protocols for Physical Property
Determination

The following are detailed, generalized methodologies for determining the key physical
properties of a solid or liquid organic compound like 2-(4-Chlorophenyl)cyclopentan-1-one.

Determination of Melting Point (for solid compounds)
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The melting point is the temperature at which a substance transitions from a solid to a liquid
state. A narrow melting point range is often indicative of a pure compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Ensure the sample is dry and finely powdered. If necessary, grind the crystals using a mortar
and pestle.

o Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm.

e Place the capillary tube into the heating block of the melting point apparatus.

o Heat the sample rapidly to a temperature approximately 15-20 °C below the expected
melting point.

o Decrease the heating rate to 1-2 °C per minute to allow for accurate determination.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire sample has melted (the end of the melting
range).

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:
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Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.qg., oil bath or Thiele tube)

Clamps and stand

Procedure:

Place a small amount (0.5-1 mL) of the liquid sample into the small test tube.
 Invert a capillary tube (sealed end up) and place it into the test tube containing the sample.

o Attach the test tube to a thermometer, ensuring the sample is level with the thermometer
bulb.

e Immerse the assembly in a heating bath, making sure the liquid in the bath is above the level
of the sample in the test tube.

e Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the
open end of the capillary tube.

e Continue heating until a steady and rapid stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it can be determined by
measuring the mass of a known volume.

Apparatus:

e Analytical balance
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e Pycnometer (specific gravity bottle) or a graduated cylinder and a beaker
e Thermometer

Procedure (using a pycnometer for high accuracy):

Clean and dry the pycnometer and weigh it accurately on an analytical balance.

« Fill the pycnometer with the liquid sample, ensuring there are no air bubbles. Insert the
stopper and allow any excess liquid to overflow.

» Wipe the outside of the pycnometer dry and weigh it again.
e Record the temperature of the liquid.

o Empty and clean the pycnometer. Fill it with a reference liquid of known density (e.g., distilled
water) at the same temperature and weigh it.

o Calculate the volume of the pycnometer using the mass and known density of the reference
liquid.

o Calculate the density of the sample using its mass and the determined volume of the
pycnometer.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
Apparatus:

e Test tubes

o Graduated pipettes or cylinders

e Vortex mixer or shaker

e Analytical balance

Procedure (Qualitative):
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e Place a small, measured amount of the solute (e.g., 10 mg) into a test tube.
e Add a small volume of the solvent (e.g., 1 mL) to the test tube.
 Vigorously agitate the mixture for a set period (e.g., 1-2 minutes).

o Observe if the solute has completely dissolved.

« If the solute dissolves, it is considered soluble. If not, it is classified as insoluble or sparingly
soluble in that solvent at that concentration. This can be repeated with different solvents
(e.g., water, ethanol, acetone, dichloromethane).

Visualizations
Experimental Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key physical properties of a chemical compound.
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Caption: Workflow for determining physical properties.

Signaling Pathways

Currently, there is no publicly available research detailing the specific biological signaling
pathways in which 2-(4-Chlorophenyl)cyclopentan-1-one is involved. Research into its
biological activity is required to elucidate any such interactions.

Conclusion

This technical guide has synthesized the available information on the physical properties of 2-
(4-Chlorophenyl)cyclopentan-1-one. It is evident that while some fundamental properties
have been predicted or can be inferred from its physical state, there is a notable lack of
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comprehensive, experimentally verified data. The provided experimental protocols offer
standardized methods for researchers to determine these properties. For professionals in drug
development and chemical research, a thorough experimental characterization of this
compound is recommended to facilitate its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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